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Compound of Interest

Compound Name: N,O-dimethacryloylhydroxylamine

Cat. No.: B1249226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N,O-dimethacryloylhydroxylamine,

focusing on its core chemical properties, synthesis, and potential applications. The information

is curated for professionals in research and development.

Core Compound Properties
N,O-dimethacryloylhydroxylamine is a bifunctional monomer characterized by the presence

of two methacrylate groups attached to a hydroxylamine core. These reactive groups make it a

candidate for polymerization and cross-linking applications. Based on its synthesis and

elemental analysis, the key quantitative properties have been determined.[1]
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Property Value Source

Molecular Weight ~169.18 g/mol Calculated from Formula

Chemical Formula C₈H₁₁NO₃ Deduced from Synthesis[1]

Elemental Analysis

(Calculated)

C: 56.80%, H: 6.55%, N:

8.28%
Deduced from Formula

Elemental Analysis (Found)
C: 56.74%, H: 6.22%, N:

8.34%
[1]

Physical Appearance Crystalline solid [1]

Melting Point 55°C [1]

Experimental Protocols
Synthesis of N,O-dimethacryloylhydroxylamine[1]

A detailed protocol for the laboratory-scale synthesis of N,O-dimethacryloylhydroxylamine
has been documented. The synthesis involves the reaction of hydroxylamine hydrochloride with

methacryloyl chloride in a pyridine medium.

Materials:

Hydroxylamine hydrochloride (10 g; 0.144 mol)

Pyridine (50 ml; 0.632 mol)

Methacryloyl chloride (25.4 g; 0.243 mol)

Chloroform

Hydrochloric acid

Magnesium sulfate (MgSO₄)

Diethyl ether
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Light petroleum

Procedure:

Dissolve hydroxylamine hydrochloride in pyridine.

Slowly add methacryloyl chloride dropwise to the solution, ensuring the reaction temperature

is maintained below 45°C.

After the addition is complete, stir the mixture at ambient temperature for 2 hours.

Dilute the reaction mixture with 100 ml of chloroform.

Slowly add 21 ml of hydrochloric acid to convert pyridine into its hydrochloride salt.

Separate the organic layer and wash it four times with 100 ml of water.

Dry the organic layer over magnesium sulfate.

Evaporate the chloroform under a vacuum.

Dry the resulting oily residue using an oil pump, during which the product should crystallize.

Filter the crystals and recrystallize them twice from a mixture of diethyl ether and light

petroleum to yield pure N,O-dimethacryloylhydroxylamine.

The reported yield for this process is 7.0 g (34%).[1]

Experimental Workflow Visualization
The synthesis protocol can be visualized as a sequential workflow, outlining the key stages

from starting materials to the final purified product.
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Synthesis Workflow for N,O-dimethacryloylhydroxylamine
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Caption: Synthesis workflow for N,O-dimethacryloylhydroxylamine.
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Applications in Drug Development
Direct applications of N,O-dimethacryloylhydroxylamine in signaling pathways or as a

therapeutic agent are not prominently documented in the reviewed literature. However, its

structure, containing two methacrylate groups, strongly suggests its utility as a monomer or

cross-linking agent in the synthesis of polymers.

Polymers based on methacrylates, such as Poly(methyl methacrylate) (PMMA), are extensively

studied for drug delivery applications due to their biocompatibility.[2][3][4][5] These polymers

can be formulated into macro-devices or particulate systems like micro- or nanoparticles to

carry various classes of drugs, including antibiotics, anti-inflammatory agents, and

antineoplastics.[3]

The incorporation of a bifunctional monomer like N,O-dimethacryloylhydroxylamine could be

explored to create cross-linked polymer networks or hydrogels. Such materials could be

designed as pH-responsive carriers for controlled drug release, a strategy employed with other

methacrylate-based copolymers.[6] The hydroxylamine core could also offer a site for further

chemical modification or conjugation post-polymerization.

Logical Relationship of Potential Application
The potential utility of N,O-dimethacryloylhydroxylamine in drug delivery is based on the

established roles of similar methacrylate-based polymers. The logical progression from the

monomer to a potential application is illustrated below.

N,O-dimethacryloylhydroxylamine
(Bifunctional Monomer)

Polymerization / Cross-linking
Functional Polymer

(e.g., Hydrogel, Nanoparticle Matrix)
Drug Encapsulation Controlled Drug Delivery System
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Caption: Potential pathway from monomer to drug delivery application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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